Cas no 1934529-94-8 (3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonylazetidine-3-carboxylic acid)

3-{(Benzyloxy)carbonylamino}-1-(tert-butoxy)carbonylazetidine-3-carboxylic acid is a protected azetidine derivative widely used in peptide and medicinal chemistry. Its key structural features include both benzyloxycarbonyl (Cbz) and tert-butoxycarbonyl (Boc) protecting groups, offering orthogonal protection strategies for amino and carboxylic acid functionalities. The azetidine ring provides conformational rigidity, making it valuable in designing constrained peptidomimetics and bioactive compounds. The compound’s dual protection enhances synthetic flexibility, allowing selective deprotection under mild conditions. Its carboxylic acid moiety enables further functionalization via coupling reactions. This intermediate is particularly useful in the synthesis of complex molecules, where controlled reactivity and stability are critical. Its well-defined protection profile ensures high compatibility with standard peptide synthesis protocols.
3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonylazetidine-3-carboxylic acid structure
1934529-94-8 structure
Product Name:3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonylazetidine-3-carboxylic acid
CAS No:1934529-94-8
MF:C17H22N2O6
MW:350.366384983063
MDL:MFCD29042850
CID:5686608
PubChem ID:124251796
Update Time:2025-06-11

3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1934529-94-8
    • EN300-21631013
    • SCHEMBL22041814
    • 3-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid
    • AKOS032971182
    • 1,3-Azetidinedicarboxylic acid, 3-[[(phenylmethoxy)carbonyl]amino]-, 1-(1,1-dimethylethyl) ester
    • 3-(((Benzyloxy)carbonyl)amino)-1-(tert-butoxycarbonyl)azetidine-3-carboxylic acid
    • 3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonylazetidine-3-carboxylic acid
    • MDL: MFCD29042850
    • Inchi: 1S/C17H22N2O6/c1-16(2,3)25-15(23)19-10-17(11-19,13(20)21)18-14(22)24-9-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H,18,22)(H,20,21)
    • InChI Key: IOIXAUZTESBAQD-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C(=O)O)(C1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 350.14778643g/mol
  • Monoisotopic Mass: 350.14778643g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 534.7±50.0 °C(Predicted)
  • pka: 3.45±0.20(Predicted)

3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonylazetidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-21631013-0.05g
3-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid
1934529-94-8 95%
0.05g
$200.0 2023-09-16
Enamine
EN300-21631013-0.1g
3-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid
1934529-94-8 95%
0.1g
$298.0 2023-09-16
Enamine
EN300-21631013-0.25g
3-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid
1934529-94-8 95%
0.25g
$425.0 2023-09-16
Enamine
EN300-21631013-0.5g
3-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid
1934529-94-8 95%
0.5g
$668.0 2023-09-16
Enamine
EN300-21631013-1.0g
3-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid
1934529-94-8 95%
1g
$857.0 2023-05-23
Enamine
EN300-21631013-2.5g
3-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid
1934529-94-8 95%
2.5g
$1680.0 2023-09-16
Enamine
EN300-21631013-5.0g
3-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid
1934529-94-8 95%
5g
$2485.0 2023-05-23
Enamine
EN300-21631013-10.0g
3-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid
1934529-94-8 95%
10g
$3683.0 2023-05-23
Enamine
EN300-21631013-1g
3-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid
1934529-94-8 95%
1g
$857.0 2023-09-16
Enamine
EN300-21631013-5g
3-{[(benzyloxy)carbonyl]amino}-1-[(tert-butoxy)carbonyl]azetidine-3-carboxylic acid
1934529-94-8 95%
5g
$2485.0 2023-09-16

Additional information on 3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonylazetidine-3-carboxylic acid

Comprehensive Overview of 3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonylazetidine-3-carboxylic acid (CAS No. 1934529-94-8)

3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonylazetidine-3-carboxylic acid (CAS No. 1934529-94-8) is a specialized azetidine derivative with significant applications in pharmaceutical research and peptide synthesis. This compound features a unique azetidine ring structure, which is increasingly studied for its role in drug discovery and medicinal chemistry. The presence of both benzyloxycarbonyl (Cbz) and tert-butoxycarbonyl (Boc) protecting groups makes it a versatile intermediate for organic synthesis.

In recent years, the demand for azetidine-based compounds has surged due to their potential in developing bioactive molecules and therapeutic agents. Researchers are particularly interested in 1934529-94-8 for its ability to serve as a building block in the synthesis of peptidomimetics and small-molecule inhibitors. Its carboxylic acid functionality further enhances its utility in conjugation reactions and bioconjugation strategies, aligning with trends in targeted drug delivery.

The compound's CAS number 1934529-94-8 is frequently searched in chemical databases and scientific literature, reflecting its growing importance in academic and industrial research. Questions such as "How to synthesize 3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonylazetidine-3-carboxylic acid?" or "What are the applications of azetidine derivatives in drug development?" are common among chemists and pharmacologists. This highlights the need for detailed technical insights into its properties, reactivity, and handling protocols.

From a synthetic chemistry perspective, 1934529-94-8 is valued for its stability under standard laboratory conditions and its compatibility with solid-phase peptide synthesis (SPPS). The Boc and Cbz groups provide orthogonal protection, enabling selective deprotection strategies critical for multi-step syntheses. This aligns with the broader interest in green chemistry and sustainable synthesis, as researchers seek efficient methods to minimize waste and improve yields.

In the context of AI-driven drug discovery, compounds like 3-{(benzyloxy)carbonylamino}-1-(tert-butoxy)carbonylazetidine-3-carboxylic acid are often analyzed for their molecular descriptors and ADMET properties. Computational tools are increasingly used to predict their bioavailability and binding affinity, addressing queries such as "Can azetidine derivatives improve drug solubility?" or "How do protecting groups influence pharmacokinetics?" These topics resonate with biotech startups and pharmaceutical companies investing in next-generation therapeutics.

Furthermore, the compound's structural motif is relevant to fragment-based drug design (FBDD), a technique gaining traction in high-throughput screening. Its rigid azetidine core offers conformational constraints that can enhance target selectivity, a key consideration in oncology and CNS drug development. Discussions around "azetidine vs. pyrrolidine in medicinal chemistry" or "optimizing carbamate protections" further underscore its interdisciplinary appeal.

To summarize, CAS No. 1934529-94-8 represents a critical chemical entity bridging organic synthesis and pharmaceutical innovation. Its dual-protected design, combined with a carboxylic acid handle, positions it as a valuable tool for researchers exploring peptide modifications, prodrug strategies, and bioconjugation techniques. As the scientific community continues to explore novel heterocycles, this compound is poised to remain a high-interest topic in peer-reviewed journals and patent applications.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd